Cas no 2680787-16-8 (6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 2680787-16-8
• MF: C₁₀H₁₀F₃N₃O₃
• MW: 277.199912548065
• CID: 5838534
• PubChem ID: 165938471
• Update Time: 2025-06-13

6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
• 2680787-16-8
• EN300-28284927

• Inchi： 1S/C10H10F3N3O3/c11-10(12,13)9(19)14-5-1-2-7-15-6(8(17)18)4-16(7)3-5/h4-5H,1-3H2,(H,14,19)(H,17,18)
• InChI Key： CDYLVNRPJGTIRV-UHFFFAOYSA-N
• SMILES： FC(C(NC1CN2C=C(C(=O)O)N=C2CC1)=O)(F)F

Computed Properties

• Exact Mass: 277.06742568g/mol
• Monoisotopic Mass: 277.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid

Introduction to 6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2680787-16-8)

6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid, identified by its CAS number 2680787-16-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a scaffold known for its broad spectrum of biological activities and utility in drug design. The presence of a trifluoroacetamide moiety and a carboxylic acid functional group at the 2-position of the imidazopyridine core imparts unique chemical and pharmacological properties that make it a promising candidate for further exploration.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, 6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid has been investigated for its potential applications in modulating enzyme activity and receptor binding. The trifluoroacetamide group enhances metabolic stability and lipophilicity, which are critical factors in drug development. Additionally, the carboxylic acid functionality allows for further derivatization via esterification or amidation, enabling the synthesis of novel analogs with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive molecules derived from imidazopyridine derivatives. Studies have demonstrated that compounds within this class exhibit inhibitory activity against various enzymes involved in inflammatory pathways and cancer metabolism. For instance, modifications at the 5-position of the imidazopyridine ring have been shown to influence binding affinity to target proteins. The incorporation of fluorinated substituents has further enhanced potency and selectivity by improving interactions with hydrophobic pockets in enzymes.

The trifluoroacetamide moiety in 6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid plays a crucial role in modulating pharmacokinetic properties. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation. This feature is particularly valuable in drug development where prolonged half-life can lead to improved therapeutic efficacy. Furthermore, the electron-withdrawing nature of fluorine atoms can enhance binding interactions by modulating electronic distributions around the molecule.

Biological assays have revealed that derivatives of this compound exhibit promising activities against several disease-related targets. For example, preclinical studies have indicated that certain imidazopyridine-based compounds inhibit kinases involved in tumor growth and angiogenesis. The structural flexibility of the imidazopyridine core allows for precise tuning of substituents to optimize binding affinity and minimize off-target effects. This adaptability makes it an attractive scaffold for designing next-generation therapeutics.

The synthesis of 6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key synthetic strategies include cyclization reactions to form the imidazopyridine ring system followed by functional group manipulations to introduce the trifluoroacetamide and carboxylic acid moieties. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes for these complex molecules.

In conclusion,6-(2,2,2-trifluoroacetamido)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2680787-16-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies for imidazopyridines,this compound is poised to play an important role in future drug discovery efforts.